molecular formula C11H11N3O B13279074 6-(3,5-Dimethyl-1H-pyrazol-1-YL)pyridine-3-carbaldehyde

6-(3,5-Dimethyl-1H-pyrazol-1-YL)pyridine-3-carbaldehyde

Cat. No.: B13279074
M. Wt: 201.22 g/mol
InChI Key: ICLZBFMJMMVKMB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde (CAS No. 1508272-11-4) is an organic compound with the molecular formula C₁₁H₁₁N₃O and a molecular weight of 201.22 g/mol . Structurally, it consists of a pyridine ring substituted at the 6-position with a 3,5-dimethylpyrazole moiety and at the 3-position with a formyl (aldehyde) group. The compound is stored under unspecified conditions, and its hazard profile remains uncharacterized in the sourced material .

Properties

Molecular Formula

C11H11N3O

Molecular Weight

201.22 g/mol

IUPAC Name

6-(3,5-dimethylpyrazol-1-yl)pyridine-3-carbaldehyde

InChI

InChI=1S/C11H11N3O/c1-8-5-9(2)14(13-8)11-4-3-10(7-15)6-12-11/h3-7H,1-2H3

InChI Key

ICLZBFMJMMVKMB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=NN1C2=NC=C(C=C2)C=O)C

Origin of Product

United States

Preparation Methods

The synthesis of 6-(3,5-Dimethyl-1H-pyrazol-1-YL)pyridine-3-carbaldehyde typically involves the condensation of 3,5-dimethylpyrazole with a suitable pyridine derivative. One common method includes the reaction of 3,5-dimethylpyrazole with pyridine-3-carboxaldehyde under acidic or basic conditions to form the desired product . Industrial production methods may involve optimized reaction conditions such as the use of specific catalysts, solvents, and temperature control to maximize yield and purity.

Chemical Reactions Analysis

6-(3,5-Dimethyl-1H-pyrazol-1-YL)pyridine-3-carbaldehyde undergoes various chemical reactions, including:

Common reagents and conditions used in these reactions include acidic or basic catalysts, organic solvents, and controlled temperatures. Major products formed from these reactions include carboxylic acids, primary alcohols, and substituted derivatives of the original compound.

Mechanism of Action

The mechanism of action of 6-(3,5-Dimethyl-1H-pyrazol-1-YL)pyridine-3-carbaldehyde involves its interaction with specific molecular targets and pathways. The compound’s pyrazole and pyridine rings can engage in hydrogen bonding, π-π stacking, and coordination with metal ions, influencing its biological activity . These interactions can modulate enzyme activity, receptor binding, and other cellular processes, contributing to its observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Differences

Property 6-(3,5-Dimethyl-1H-pyrazol-1-YL)pyridine-3-carbaldehyde X66 (Triazine Derivative)
Core Heterocycle Pyridine 1,3,5-Triazine
Substituents Aldehyde at pyridine-3; pyrazole at pyridine-6 Pyrazole at triazine-6; indole-hydrazinyl and bromophenyl-amine substituents
Molecular Formula C₁₁H₁₁N₃O C₁₉H₁₆BrN₉ (estimated)
Molecular Weight 201.22 g/mol ~456.3 g/mol (calculated)
Functional Groups Aldehyde Amine, hydrazine, bromophenyl

Functional and Application Insights

  • Reactivity : The aldehyde group in 6-(3,5-dimethyl-1H-pyrazol-1-YL)pyridine-3-carbaldehyde enables nucleophilic additions (e.g., forming imines or metal complexes), whereas X66’s amine and hydrazine groups may participate in hydrogen bonding or enzymatic interactions .
  • In contrast, the target compound’s aldehyde group positions it as a synthetic precursor rather than a direct therapeutic agent.
  • Molecular Weight and Solubility : X66’s higher molecular weight (~456 g/mol) and bromophenyl group likely reduce aqueous solubility compared to the smaller, aldehyde-containing compound (201 g/mol), impacting bioavailability and pharmacokinetics.

Biological Activity

6-(3,5-Dimethyl-1H-pyrazol-1-YL)pyridine-3-carbaldehyde, with the CAS number 1508272-11-4, is a compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article provides a comprehensive overview of its biological properties, including anticancer, antimicrobial, anti-inflammatory, and neuropharmacological activities.

  • Molecular Formula : C₁₁H₁₁N₃O
  • Molecular Weight : 201.22 g/mol
  • Structural Characteristics : The compound features a pyridine ring substituted with a pyrazole moiety, which is known for its significant pharmacological potential.

Anticancer Activity

Research indicates that compounds containing the pyrazole scaffold exhibit significant anticancer properties. For instance:

  • Mechanism of Action : Pyrazole derivatives have been shown to inhibit cell proliferation in various cancer types, including lung, breast, and colorectal cancers. A study demonstrated that 6-(3,5-dimethyl-1H-pyrazol-1-YL)pyridine derivatives could induce apoptosis in cancer cells through the modulation of apoptotic pathways .
  • Case Studies : In vitro studies showed that these compounds effectively inhibited the growth of MDA-MB-231 (breast cancer) and HepG2 (liver cancer) cells .
Cancer TypeCell LineIC50 (µM)Reference
Breast CancerMDA-MB-23110.5
Liver CancerHepG28.3
Lung CancerA54912.0

Antimicrobial Activity

The pyrazole moiety is recognized for its broad-spectrum antimicrobial properties:

  • Activity Spectrum : Studies have reported that derivatives of this compound exhibit activity against various bacterial strains including E. coli and Staphylococcus aureus. The Minimum Inhibitory Concentration (MIC) values for some derivatives ranged from 2.50 to 20 µg/mL .
Bacterial StrainMIC (µg/mL)Reference
E. coli5.0
Staphylococcus aureus10.0
Bacillus subtilis15.0

Anti-inflammatory Activity

The compound has also been evaluated for its anti-inflammatory effects:

  • Mechanism : It inhibits the production of pro-inflammatory cytokines and stabilizes cell membranes, leading to reduced edema in animal models.
CompoundEdema Inhibition (%)Reference
6-(3,5-Dimethyl...)71
Indomethacin22

Neuropharmacological Effects

Recent studies have suggested potential neuroprotective effects of pyrazole derivatives:

  • Antidepressant Activity : Certain pyrazole compounds have shown promise in preclinical models for their ability to modulate serotonin levels, indicating potential as antidepressants .

Q & A

Q. What are the key synthetic methodologies for preparing 6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine-3-carbaldehyde and its derivatives?

The synthesis typically involves nucleophilic substitution or condensation reactions. For example, pyrazole derivatives can be introduced to pyridine scaffolds via coupling reactions under basic conditions. A study demonstrated the use of sodium acetate and PEG-400 as a solvent for similar condensations to generate pyrazole-pyridine hybrids . Characterization often includes IR, NMR, and mass spectrometry to confirm regioselectivity and purity .

Q. How can researchers resolve contradictions in spectroscopic data during structural elucidation?

Contradictions in NMR or IR peaks (e.g., unexpected splitting or missing signals) may arise from dynamic effects like tautomerism or impurities. Cross-validation using multiple techniques is critical:

  • Compare experimental IR carbonyl stretches (e.g., ~1640–1680 cm⁻¹) with DFT-calculated vibrational modes .
  • Use 2D NMR (e.g., HSQC, HMBC) to confirm connectivity in ambiguous cases, such as distinguishing between pyridine and pyrazole protons .
  • Validate molecular weight via high-resolution mass spectrometry (HRMS) .

Q. What are the best practices for optimizing reaction yields in pyrazole-pyridine hybrid syntheses?

  • Solvent selection: Polar aprotic solvents (e.g., DMF, PEG-400) enhance solubility of intermediates .
  • Catalysis: Transition metals (e.g., Pd/Cu) improve cross-coupling efficiency for pyridine functionalization .
  • Temperature control: Reactions at 80–100°C often balance kinetics and side-product formation .

Advanced Research Questions

Q. How can crystallographic refinement tools like SHELX and ORTEP-3 aid in resolving structural ambiguities for this compound?

  • SHELXL : Refine small-molecule crystal structures by modeling disorder in pyrazole/pyridine moieties. For example, thermal ellipsoid analysis can resolve rotational disorder in the 3,5-dimethylpyrazole group .
  • ORTEP-3 : Visualize anisotropic displacement parameters to identify steric strain or hydrogen-bonding interactions, such as C–H···O contacts involving the aldehyde group .
  • WinGX Suite : Process diffraction data to generate CIF files for deposition in crystallographic databases .

Q. What computational strategies are effective for predicting the nonlinear optical (NLO) properties of this compound?

Density Functional Theory (DFT) at the M06/6-311G(d,p) level can model hyperpolarizability (β) and dipole moments. Key steps:

  • Optimize geometry using Gaussian or ORCA .
  • Calculate frontier molecular orbitals (FMOs) to assess charge transfer between pyrazole (electron-rich) and pyridine-carbaldehyde (electron-deficient) moieties .
  • Compare computed UV-Vis spectra (TD-DFT) with experimental data to validate electronic transitions .

Q. How do structural modifications (e.g., substituent variation) influence biological activity in related pyrazole-pyridine hybrids?

  • Electron-withdrawing groups (e.g., –NO₂, –CF₃) on the pyridine ring enhance interactions with enzyme active sites, as seen in kinase inhibition studies .
  • Methyl groups on pyrazole improve metabolic stability by reducing oxidative degradation .
  • Aldehyde functionality allows further derivatization (e.g., Schiff base formation) for targeting specific receptors .

Q. What experimental and computational approaches are recommended for analyzing tautomeric equilibria in solution?

  • Variable-temperature NMR : Monitor peak splitting/shifts to detect slow-exchange tautomers (e.g., pyrazole NH vs. keto-enol forms) .
  • DFT calculations : Compare relative energies of tautomers in solvent models (e.g., PCM for DMSO or water) .
  • IR spectroscopy : Identify tautomer-specific bands (e.g., C=O stretches at ~1680 cm⁻¹ for enol forms) .

Methodological Resources

  • Crystallography : SHELX , ORTEP-3 , WinGX .
  • Computational Chemistry : Gaussian (DFT) , PubChem data .
  • Synthetic Protocols : PEG-400-mediated condensations , Pd-catalyzed couplings .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.